N-methyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide

• IUPAC Name: N-methyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide
• InChI: InChI=1S/C21H20N2O2S/c1-22-20(25)19-16-10-5-11-17(16)26-21(19)23-18(24)12-14-8-4-7-13-6-2-3-9-15(13)14/h2-4,6-9H,5,10-12H2,1H3,(H,22,25)(H,23,24)
• InChI Key: LPUXQOIQMSCKMG-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(SC2=C1CCC2)NC(=O)CC3=CC=CC4=CC=CC=C43
• Molecular Formula: C21H20N2O2S
• Molecular Weight: 364.5 g/mol

Description

“N-methyl-2-[(2-naphthalen-1-ylacetyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxamide” is a chemical compound with potential for scientific research. It contains a thiophene ring, which is a five-membered ring made up of one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical synthetic methods to thiophene derivatives include the Gewald reaction, Paal–Knorr synthesis, Fiesselmann synthesis, and Hinsberg synthesis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Thiophene derivatives can participate in a variety of reactions due to the reactivity of the sulfur atom in the ring.